N-(benzo[d][1,3]dioxol-5-yl)-4-(3-methoxybenzyl)thiazol-2-amine hydrochloride

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-4-[(3-methoxyphenyl)methyl]-1,3-thiazol-2-amine;hydrochloride
• InChI: InChI=1S/C18H16N2O3S.ClH/c1-21-15-4-2-3-12(8-15)7-14-10-24-18(20-14)19-13-5-6-16-17(9-13)23-11-22-16;/h2-6,8-10H,7,11H2,1H3,(H,19,20);1H
• InChI Key: PXJHGGAHTIZIAC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CC2=CSC(=N2)NC3=CC4=C(C=C3)OCO4.Cl
• Molecular Formula: C18H17ClN2O3S
• Molecular Weight: 376.9 g/mol
• CAS No.: 2034316-36-2

Description

N-(benzo[d][1,3]dioxol-5-yl)-4-(3-methoxybenzyl)thiazol-2-amine hydrochloride is a useful research compound. Its molecular formula is C18H17ClN2O3S and its molecular weight is 376.86. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Properties
Compounds derived from 1,3,4-thiadiazole, similar in structure to the queried compound, have been found to exhibit strong antimicrobial activity. For instance, specific derivatives showed significant activity against S. epidermidis, highlighting their potential as antimicrobial agents (Gür et al., 2020).

Cancer Treatment Applications
Isoxazole derivatives of benzo[d]thiazol-2-amine have demonstrated anti-cancer activity by inducing cell cycle arrest and apoptosis in cancer cells, suggesting their potential in cancer treatment strategies (Kumbhare et al., 2014).

Photochemical Properties for Therapeutic Use
New zinc phthalocyanine compounds, which share structural similarities with the queried compound, have been synthesized and characterized for their photochemical properties. These compounds exhibit high singlet oxygen quantum yield, making them potential candidates for photodynamic therapy in cancer treatment (Pişkin et al., 2020).

Synthesis of Nano-Structured Materials
Benzoxazine dimer complexes, related to the compound of interest, have been utilized for the synthesis of nano-structured ceria (CeO2) via thermal decomposition. This method showcases the application of similar compounds in the synthesis of nanomaterials for various technological applications (Veranitisagul et al., 2011).

Antifungal Evaluation
N-(4-Halobenzyl)amides, structurally related to the compound , have shown promising antifungal activity, particularly against strains of Candida albicans, Candida tropicalis, and Candida krusei. These findings highlight the potential of similar compounds in the development of new antifungal agents (Montes et al., 2016).